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Compound of Interest

Compound Name: TAS-120

Cat. No.: B1150175 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial guidance on the safe handling of TAS-120 (futibatinib), a potent

FGFR inhibitor, in a laboratory setting. Adherence to these procedures is essential to minimize

exposure and ensure a safe working environment. The recommendations are based on a

conservative approach, treating TAS-120 as a potent compound, especially given the

conflicting information in available Safety Data Sheets (SDS).

Personal Protective Equipment (PPE)
A risk-based approach, such as control banding, is recommended for managing occupational

exposure to potent compounds like TAS-120, particularly for investigational drugs with limited

public toxicological data.[1][2][3][4] The following table summarizes the recommended PPE for

various laboratory activities involving TAS-120.
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Activity Recommended PPE Rationale

Weighing and Dispensing (as a

powder)

- Chemical fume hood or other

ventilated enclosure-

Disposable lab coat with tight

cuffs- Double gloves (e.g.,

nitrile)- Safety glasses with

side shields or chemical splash

goggles

High risk of aerosolization and

inhalation of potent powders.

Full respiratory protection may

be necessary based on a risk

assessment.[5] Double gloving

provides an extra barrier.

Solution Preparation

- Chemical fume hood or other

ventilated enclosure- Lab coat-

Safety glasses with side

shields or chemical splash

goggles- Chemical-resistant

gloves (e.g., nitrile)

Reduced risk of aerosolization

compared to handling

powders, but potential for

splashes and spills still exists.

[5]

General Laboratory Handling

(in solution)

- Lab coat- Safety glasses-

Single pair of chemical-

resistant gloves

Minimum level of protection for

handling dilute solutions.

Standard Operating Procedure for Handling TAS-120
1. Preparation:

Review Safety Information: Before beginning any work, thoroughly review the compound's

SDS and any other available safety information.

Designated Area: All work with TAS-120 should be conducted in a designated area, such as

a chemical fume hood, to contain any potential spills or aerosols.

Spill Kit: Ensure a spill kit appropriate for chemical spills is readily available.

2. Handling:

Avoid Inhalation and Contact: Take all necessary precautions to avoid inhaling TAS-120
powder or allowing the compound to come into contact with skin or eyes.[1]
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Ventilation: Use adequate ventilation, such as a certified chemical fume hood, especially

when handling the solid form of the compound.[1]

3. Emergency Procedures:

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.

[1]

In Case of Eye Contact: Rinse cautiously with water for several minutes. If contact lenses

are present, remove them if it is easy to do so and continue rinsing.[1]

In Case of Inhalation: Move the individual to fresh air and ensure they are in a comfortable

position for breathing.[1]

Donning and Doffing of PPE
Properly putting on (donning) and taking off (doffing) PPE is critical to prevent contamination.

The following workflow illustrates the correct sequence.

Donning (Putting On)

Doffing (Taking Off)

1. Lab Coat 2. Safety Glasses/Goggles 3. Gloves (Inner) 4. Gloves (Outer)

1. Gloves (Outer) 2. Lab Coat 3. Gloves (Inner) 4. Safety Glasses/Goggles

Click to download full resolution via product page

PPE Donning and Doffing Sequence

Disposal Plan
The disposal of TAS-120 and all contaminated materials must be handled with care to prevent

environmental contamination and accidental exposure.[5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://en.wikipedia.org/wiki/Control_banding
https://en.wikipedia.org/wiki/Control_banding
https://en.wikipedia.org/wiki/Control_banding
https://en.wikipedia.org/wiki/Control_banding
https://www.benchchem.com/product/b1150175?utm_src=pdf-body-img
https://www.benchchem.com/product/b1150175?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Safety_and_Logistical_Information_for_Handling_Potent_Research_Compounds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Unused/Expired Compound:

Do not dispose of down the drain or in regular trash.[5]

Collect in a clearly labeled, sealed container.[5]

Dispose of through a certified hazardous waste vendor.[5]

Contaminated Labware (e.g., vials, pipette tips):

Collect in a designated, puncture-resistant, and sealed container.[5]

Label as "Hazardous Waste" with the name of the compound.[5]

Contaminated PPE (e.g., gloves, lab coat):

Carefully doff PPE to avoid self-contamination.[5]

Place in a sealed bag or container labeled as hazardous waste.[5]

Aqueous Waste:

Collect in a sealed, labeled container.[5]

Do not mix with other waste streams unless compatibility has been confirmed.[5]

By implementing these safety and logistical measures, researchers can handle TAS-120
responsibly, minimizing risks and ensuring a safe and productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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